Cas no 2229408-79-9 (1-(2,3-dihydro-1H-inden-1-yl)cyclopentane-1-carboxylic acid)

• Product Name: 1-(2,3-dihydro-1H-inden-1-yl)cyclopentane-1-carboxylic acid
• CAS No: 2229408-79-9
• MF: C₁₅H₁₈O₂
• MW: 230.302224636078
• CID: 5929948
• PubChem ID: 165668025
• Update Time: 2025-06-26

1-(2,3-dihydro-1H-inden-1-yl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydro-1H-inden-1-yl)cyclopentane-1-carboxylic acid
• EN300-1748086
• 2229408-79-9

• Inchi： 1S/C15H18O2/c16-14(17)15(9-3-4-10-15)13-8-7-11-5-1-2-6-12(11)13/h1-2,5-6,13H,3-4,7-10H2,(H,16,17)
• InChI Key： XXBSJTMOYQRJKU-UHFFFAOYSA-N
• SMILES： OC(C1(CCCC1)C1C2C=CC=CC=2CC1)=O

Computed Properties

• Exact Mass: 230.130679813g/mol
• Monoisotopic Mass: 230.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(2,3-dihydro-1H-inden-1-yl)cyclopentane-1-carboxylic acid

Professional Introduction to 1-(2,3-dihydro-1H-inden-1-yl)cyclopentane-1-carboxylic acid (CAS No. 2229408-79-9)

1-(2,3-dihydro-1H-inden-1-yl)cyclopentane-1-carboxylic acid, identified by the CAS number 2229408-79-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a fused cyclopentane ring and an indenyl moiety, has garnered attention due to its structural complexity and potential biological activities. The unique arrangement of its aromatic and aliphatic components makes it a promising candidate for further investigation in drug discovery and therapeutic development.

The structural framework of 1-(2,3-dihydro-1H-inden-1-yl)cyclopentane-1-carboxylic acid consists of a cyclopentane ring substituted with a carboxylic acid group at the 1-position and an indene fragment at the 2-position. This configuration introduces both rigid and flexible regions within the molecule, which can influence its interactions with biological targets. The presence of the indene ring suggests potential π-stacking interactions and electronic properties that may be exploited in designing novel pharmacophores.

In recent years, there has been growing interest in heterocyclic compounds as scaffolds for drug development. The indene moiety, in particular, has been explored in various therapeutic contexts due to its ability to modulate biological pathways. Studies have shown that indene derivatives can exhibit properties such as anti-inflammatory, anticancer, and antimicrobial activities. The incorporation of a cyclopentane ring into the indene structure further enhances the molecular diversity, allowing for fine-tuning of physicochemical properties and biological responses.

One of the key aspects of 1-(2,3-dihydro-1H-inden-1-yl)cyclopentane-1-carboxylic acid is its potential as a building block for more complex molecules. By modifying the carboxylic acid group or the indenyl moiety, chemists can generate a library of derivatives with tailored functionalities. These derivatives can then be screened for biological activity using high-throughput screening (HTS) technologies. The carboxylic acid group, in particular, provides a versatile handle for further chemical modifications, such as esterification or amidation, which can enhance solubility or target specificity.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular properties and interactions. Molecular modeling studies on 1-(2,3-dihydro-1H-inden-1-yl)cyclopentane-1-carboxylic acid have revealed insights into its binding mode with potential targets. These studies suggest that the compound may interact with proteins through hydrophobic interactions and hydrogen bonding networks. Such information is crucial for designing molecules with improved binding affinity and selectivity.

The synthesis of 1-(2,3-dihydro-1H-inden-1-yl)cyclopentane-1-carboxylic acid presents both challenges and opportunities for synthetic chemists. The construction of the cyclopentane ring and the indene moiety requires careful selection of reaction conditions and reagents. However, recent methodologies have streamlined these processes, making it more feasible to access this type of compound efficiently. Transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, have been particularly useful in constructing the desired carbon-carbon bonds.

In addition to its synthetic significance, 1-(2,3-dihydro-1H-inden-1-yl)cyclopentane-1-carboxylic acid has potential applications in material science. Its rigid aromatic structure suggests that it may be useful in the development of organic electronic materials or liquid crystals. The ability to tune its electronic properties through structural modifications opens up possibilities for applications in optoelectronic devices and sensors.

The biological evaluation of 1-(2,3-dihydro-1H-inden-1-yl)cyclopentane-1-carboxylic acid is ongoing but has already yielded promising results. Initial assays have shown moderate activity against certain enzymatic targets, suggesting that further optimization could lead to more potent compounds. The combination of computational modeling with experimental validation is essential for understanding its mechanism of action and identifying new therapeutic applications.

The future prospects for 1-(2,3-dihydro-1H-inden-1-y)cyclopentane - ̃̃̃̃̃̃̃̃carboxylic acid are bright, with several research groups exploring its potential in various fields. As our understanding of biological pathways continues to expand, so does the need for innovative molecular tools like this compound. Its unique structural features make it a valuable asset in the quest for new drugs and materials.